(4As,10aR)-6-hydroxy-1,1,4a-trimethyl-7-propan-2-yl-10,10a-dihydro-9H-phenanthren-2-one
(4As,10aR)-6-hydroxy-1,1,4a-trimethyl-7-propan-2-yl-10,10a-dihydro-9H-phenanthren-2-one
Brand Name:
Vulcanchem
CAS No.:
18326-19-7
VCID:
VC0092235
InChI:
InChI=1S/C20H26O2/c1-12(2)14-10-13-6-7-17-19(3,4)18(22)8-9-20(17,5)15(13)11-16(14)21/h8-12,17,21H,6-7H2,1-5H3/t17-,20+/m0/s1
SMILES:
CC(C)C1=C(C=C2C(=C1)CCC3C2(C=CC(=O)C3(C)C)C)O
Molecular Formula:
C20H26O2
Molecular Weight:
298.4 g/mol
(4As,10aR)-6-hydroxy-1,1,4a-trimethyl-7-propan-2-yl-10,10a-dihydro-9H-phenanthren-2-one
CAS No.: 18326-19-7
Main Products
VCID: VC0092235
Molecular Formula: C20H26O2
Molecular Weight: 298.4 g/mol
CAS No. | 18326-19-7 |
---|---|
Product Name | (4As,10aR)-6-hydroxy-1,1,4a-trimethyl-7-propan-2-yl-10,10a-dihydro-9H-phenanthren-2-one |
Molecular Formula | C20H26O2 |
Molecular Weight | 298.4 g/mol |
IUPAC Name | (4aS,10aR)-6-hydroxy-1,1,4a-trimethyl-7-propan-2-yl-10,10a-dihydro-9H-phenanthren-2-one |
Standard InChI | InChI=1S/C20H26O2/c1-12(2)14-10-13-6-7-17-19(3,4)18(22)8-9-20(17,5)15(13)11-16(14)21/h8-12,17,21H,6-7H2,1-5H3/t17-,20+/m0/s1 |
Standard InChIKey | POQWLCRKASQCAO-FXAWDEMLSA-N |
Isomeric SMILES | CC(C)C1=C(C=C2C(=C1)CC[C@@H]3[C@@]2(C=CC(=O)C3(C)C)C)O |
SMILES | CC(C)C1=C(C=C2C(=C1)CCC3C2(C=CC(=O)C3(C)C)C)O |
Canonical SMILES | CC(C)C1=C(C=C2C(=C1)CCC3C2(C=CC(=O)C3(C)C)C)O |
PubChem Compound | 22295735 |
Last Modified | Nov 11 2021 |
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